![molecular formula C16H11NO B7636056 4-(Quinolin-4-yl)benzaldehyde](/img/structure/B7636056.png)
4-(Quinolin-4-yl)benzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Quinolin-4-yl)benzaldehyde is a chemical compound that belongs to the class of organic compounds known as benzaldehydes. It is a yellow crystalline powder that is commonly used in scientific research applications.
Mechanism of Action
The mechanism of action of 4-(Quinolin-4-yl)benzaldehyde is not fully understood. However, it is believed to act as a chelating agent that binds to metal ions. The binding of metal ions to the compound results in a change in its fluorescence properties, which can be used for the detection of metal ions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 4-(Quinolin-4-yl)benzaldehyde. However, it has been reported to have low toxicity and is not known to cause any adverse effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(Quinolin-4-yl)benzaldehyde in lab experiments is its high purity and stability. It is also readily available and relatively easy to synthesize. However, one of the limitations is its limited solubility in water, which can make it difficult to use in aqueous solutions.
Future Directions
There are several future directions for research on 4-(Quinolin-4-yl)benzaldehyde. One area of research is the development of new fluorescent probes for the detection of metal ions. Another area of research is the synthesis of new metal complexes using 4-(Quinolin-4-yl)benzaldehyde as a ligand. Additionally, the potential use of 4-(Quinolin-4-yl)benzaldehyde in the development of new drugs and pharmaceuticals is an area of interest. Further studies on the biochemical and physiological effects of the compound are also needed.
In conclusion, 4-(Quinolin-4-yl)benzaldehyde is a chemical compound that has several scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is needed to explore its full potential in various scientific fields.
Synthesis Methods
The synthesis of 4-(Quinolin-4-yl)benzaldehyde involves the reaction of 4-quinolinecarboxaldehyde with benzaldehyde in the presence of a catalyst such as piperidine. The reaction takes place in an organic solvent such as ethanol or methanol under reflux conditions. The product is then purified by recrystallization using a suitable solvent.
Scientific Research Applications
4-(Quinolin-4-yl)benzaldehyde has several scientific research applications. It is commonly used as a starting material for the synthesis of other organic compounds. It is also used as a fluorescent probe for the detection of metal ions such as zinc, copper, and iron. Additionally, it is used as a ligand in the preparation of metal complexes.
properties
IUPAC Name |
4-quinolin-4-ylbenzaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11NO/c18-11-12-5-7-13(8-6-12)14-9-10-17-16-4-2-1-3-15(14)16/h1-11H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJTDQZLODVDZSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=N2)C3=CC=C(C=C3)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Quinolin-4-yl)benzaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.